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Compound of Interest

Compound Name: PIK-75 hydrochloride

Cat. No.: B1390485

For researchers, scientists, and drug development professionals investigating the PISBK/mTOR
signaling pathway, confirming that a chemical probe or drug candidate engages its intended
target within a cellular context is a critical step. PIK-75 hydrochloride is a potent inhibitor of
phosphoinositide 3-kinase (PI3K) with high selectivity for the p110a isoform, and also
demonstrates strong inhibition of DNA-dependent protein kinase (DNA-PK).[1][2] This guide
provides an objective comparison of PIK-75 with other PI3K pathway inhibitors and presents
experimental data and protocols to validate its target engagement in cells.

Comparison of PIK-75 with Alternative PI3K Pathway
Inhibitors

The selection of an appropriate inhibitor is contingent on the specific research question. PIK-
75's potent and selective inhibition of p110a makes it a valuable tool for dissecting the specific
roles of this isoform. However, for broader inhibition of the PI3K pathway or for targeting other
specific isoforms, alternative inhibitors may be more suitable. The following tables provide a
comparative overview of PIK-75 and other commonly used PI3K inhibitors, categorized by their
selectivity profiles.

Table 1: p110a-Selective and Isoform-Selective PI3K Inhibitors
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Table 2: Pan-PI3K and Dual PISBK/mTOR Inhibitors
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Visualizing Cellular Target Engagement

Understanding the signaling pathway, the experimental process, and the logic of target
validation is crucial. The following diagrams, generated using Graphviz, illustrate these
concepts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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